N,N-dimethyl-2-(2-naphthylsulfonyl)acetamide

• Molecular Formula: C14H15NO3S
• Molecular Weight: 277.34 g/mol
• IUPAC Name: N,N-dimethyl-2-naphthalen-2-ylsulfonylacetamide
• InChI: InChI=1S/C14H15NO3S/c1-15(2)14(16)10-19(17,18)13-8-7-11-5-3-4-6-12(11)9-13/h3-9H,10H2,1-2H3
• InChI Key: DOIDXDISXOXQII-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)CS(=O)(=O)C1=CC2=CC=CC=C2C=C1

Description

N,N-dimethyl-2-(2-naphthylsulfonyl)acetamide, commonly known as DNSA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. DNSA is a white crystalline powder that is soluble in organic solvents and has a melting point of 136-139°C.

Mechanism of Action

DNSA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. HDAC inhibitors, such as DNSA, can induce changes in gene expression patterns, leading to the activation of tumor suppressor genes and the inhibition of oncogenes. DNSA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
DNSA has been shown to have a range of biochemical and physiological effects. In addition to its HDAC inhibitory activity, DNSA has been shown to inhibit the activity of other enzymes, including carbonic anhydrase and acetylcholinesterase. DNSA has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

DNSA has several advantages for lab experiments. It is a stable and readily available compound that can be easily synthesized in high purity. DNSA is also a relatively inexpensive reagent compared to other HDAC inhibitors. However, DNSA has some limitations, including its low potency compared to other HDAC inhibitors and its limited selectivity for specific HDAC isoforms.

Future Directions

There are several future directions for research on DNSA. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to explore its potential as a tool for studying the role of HDACs in gene regulation and disease. Additionally, further research is needed to improve the potency and selectivity of DNSA as an HDAC inhibitor.

Synthesis Methods

DNSA can be synthesized by the reaction of 2-naphthalenesulfonyl chloride with N,N-dimethylacetamide in the presence of a base such as triethylamine. The reaction yields DNSA as a white crystalline powder with a high purity.

Scientific Research Applications

DNSA has been extensively studied for its potential applications in various scientific fields. It has been used as a reagent in organic synthesis, as a fluorescent probe for the detection of metal ions, and as a ligand in coordination chemistry. DNSA has also been used in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease.